Cas no 1388821-85-9 ((2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid)

• Product Name: (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid
• CAS No: 1388821-85-9
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD22426707
• CID: 5608384
• PubChem ID: 98864050
• Update Time: 2025-06-09

(2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2,3-Dihydro-2-methyl-1H-indole-5-carboxylic acid
• EN300-8246915
• 1388821-85-9
• (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid

• MDL： MFCD22426707
• Inchi： 1S/C10H11NO2/c1-6-4-8-5-7(10(12)13)2-3-9(8)11-6/h2-3,5-6,11H,4H2,1H3,(H,12,13)/t6-/m1/s1
• InChI Key： DJMSOGXWWOYCJV-ZCFIWIBFSA-N
• SMILES： N1C2=C(C=C(C(O)=O)C=C2)C[C@H]1C

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 362.8±31.0 °C(Predicted)
• pka: 4.98±0.40(Predicted)

Additional information on (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid

Introduction to (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic Acid (CAS No. 1388821-85-9)

(2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1388821-85-9, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This molecule, belonging to the indole family, has garnered attention due to its structural complexity and potential biological activities. The unique stereochemistry of this compound, particularly the (R) configuration at the 2-position, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The indole core is a privileged scaffold in drug discovery, known for its presence in numerous bioactive molecules. The structural features of (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid contribute to its versatility, making it a valuable building block for synthetic chemistry. The presence of a carboxylic acid group at the 5-position and a methyl group at the 2-position introduces specific interactions that can be exploited in designing molecules with desired pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. These studies suggest that (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid may interact with various biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction. This has opened up new avenues for investigating its potential in treating a range of diseases.

In the realm of drug development, the synthesis of enantiomerically pure compounds is crucial due to their distinct biological activities. The stereochemistry of (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid has been meticulously controlled during its preparation, ensuring high enantiomeric purity. This is achieved through advanced synthetic methodologies such as asymmetric hydrogenation and chiral resolution techniques. The purity and stability of this compound make it an excellent candidate for further pharmacological investigation.

Current research is focusing on exploring the pharmacological profile of derivatives of (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid. Studies have indicated that modifications at the 3-position and 7-position of the indole ring can significantly alter the biological activity of the molecule. This has led to the development of novel analogs with enhanced potency and selectivity. The carboxylic acid group at the 5-position also offers opportunities for further derivatization, such as esterification or amidation, which can modify the solubility and bioavailability of the compound.

One particularly exciting area of research is the investigation of (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid as a precursor for biologically active molecules. For instance, it has been shown to serve as a key intermediate in the synthesis of indole-based drugs that target neurological disorders. The indole scaffold is known to interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. By leveraging the structural features of this compound, researchers aim to develop new treatments that are more effective and have fewer side effects.

Another promising application lies in its potential use as an anti-inflammatory agent. Inflammatory processes are central to many chronic diseases, including arthritis and cancer. Preliminary studies have suggested that derivatives of (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid can modulate inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions can lead to reduced inflammation and pain relief without the adverse effects associated with traditional anti-inflammatory drugs.

The role of computational methods in understanding the behavior of (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid cannot be overstated. High-throughput virtual screening (HTVS) has been employed to identify potential binding partners and assess their affinity. These computational approaches have complemented experimental efforts by providing rapid and cost-effective screening tools. Additionally, molecular dynamics simulations have been used to study the conformational dynamics of this compound in solution, offering insights into its stability and reactivity.

In conclusion, (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylic acid (CAS No. 1388821-85-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it a valuable candidate for further exploration in drug discovery. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a crucial role in developing innovative therapies for various diseases.